1-(2-Methylpropyl)-1,2,4-triazole-3-carbonitrile

• IUPAC Name: 1-(2-methylpropyl)-1,2,4-triazole-3-carbonitrile
• InChI: InChI=1S/C7H10N4/c1-6(2)4-11-5-9-7(3-8)10-11/h5-6H,4H2,1-2H3
• InChI Key: FAEQJAZPIKYSGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=NC(=N1)C#N
• Molecular Formula: C7H10N4
• Molecular Weight: 150.18 g/mol

Description

1-(2-Methylpropyl)-1,2,4-triazole-3-carbonitrile is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as 'Metribuzin' and is an herbicide that is widely used in agriculture to control weeds.

Mechanism of Action

The mechanism of action of 1-(2-Methylpropyl)-1,2,4-triazole-3-carbonitrile involves the inhibition of photosynthesis in plants. This compound specifically targets the photosystem II complex in chloroplasts, which is responsible for the light-dependent reactions of photosynthesis. By inhibiting this complex, 1-(2-Methylpropyl)-1,2,4-triazole-3-carbonitrile disrupts the production of ATP and NADPH, which are essential for plant growth and survival.
Biochemical and Physiological Effects:
In addition to its herbicidal properties, 1-(2-Methylpropyl)-1,2,4-triazole-3-carbonitrile has also been studied for its biochemical and physiological effects. It has been found to have antioxidant properties, which can protect cells from oxidative damage. This compound has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-Methylpropyl)-1,2,4-triazole-3-carbonitrile in lab experiments is its specificity for photosystem II. This compound can be used to study the mechanisms of photosynthesis and the effects of photosynthetic inhibitors on plant growth and development. However, one limitation of using this compound is its potential toxicity to non-target organisms. Careful handling and disposal of this compound are necessary to prevent environmental contamination.

Future Directions

There are several future directions for research on 1-(2-Methylpropyl)-1,2,4-triazole-3-carbonitrile. One area of interest is the development of new herbicides based on the structure of this compound. Researchers are also investigating the potential use of 1-(2-Methylpropyl)-1,2,4-triazole-3-carbonitrile in the treatment of diseases such as cancer and Alzheimer's disease. In addition, there is ongoing research on the environmental impact of this compound and its potential effects on non-target organisms.
Conclusion:
In conclusion, 1-(2-Methylpropyl)-1,2,4-triazole-3-carbonitrile is a chemical compound with a wide range of potential applications. Its herbicidal properties have made it a valuable tool in agriculture, while its biochemical and physiological effects have led to research in other fields such as medicine and materials science. Further research is needed to fully understand the potential of this compound and its impact on the environment and non-target organisms.

Synthesis Methods

The synthesis of 1-(2-Methylpropyl)-1,2,4-triazole-3-carbonitrile involves the reaction of 4-amino-6-(1,1-dimethylethyl)-3-methylthio-1,2,4-triazin-5(4H)-one with cyanogen chloride. This reaction results in the formation of 1-(2-Methylpropyl)-1,2,4-triazole-3-carbonitrile, which is a white crystalline solid with a melting point of 122-123°C.

Scientific Research Applications

1-(2-Methylpropyl)-1,2,4-triazole-3-carbonitrile has been extensively studied for its herbicidal properties. It has been found to be effective against a wide range of weeds, including annual and perennial grasses and broadleaf weeds. In addition to its use as an herbicide, this compound has also been studied for its potential applications in other fields, such as medicine and materials science.